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Compound of Interest

Compound Name: Dryocrassin ABBA

Cat. No.: B084698

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the antitumor effects of Dryocrassin
ABBA, a phloroglucinol derivative, with a specific focus on its activity against cancer cell lines.
This document synthesizes available research data to offer a comprehensive overview of its
mechanism of action, quantitative efficacy, and the experimental protocols utilized for its
evaluation.

Core Findings: Dryocrassin ABBA's Impact on
Cancer Cells

Dryocrassin ABBA has demonstrated notable antitumor activity, primarily investigated in
human hepatocellular carcinoma (HepGZ2) cells. The core mechanism of its action is the
induction of apoptosis through a caspase-dependent mitochondrial pathway.[1][2] Research
has shown that Dryocrassin ABBA effectively inhibits the growth of HepG2 cells in a
concentration-dependent manner.[1][2] Furthermore, in vivo studies on murine hepatoma H22
cells have indicated that Dryocrassin ABBA can significantly suppress tumor growth without
major side effects.[1][2]

Data Presentation: Quantitative Analysis of
Antitumor Effects
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The cytotoxic effect of Dryocrassin ABBA on the HepG2 cancer cell line has been quantified,
demonstrating a clear dose-dependent response.

Concentration of

Cancer Cell Line Dryocrassin ABBA  Cell Viability (%) Reference
(ng/mL)

HepG2 25 68 [11[2]

HepG2 50 60 [1]12]

HepG2 75 49 [11[2]

Mechanism of Action: The Apoptotic Signaling
Pathway

Dryocrassin ABBA triggers apoptosis in cancer cells by modulating the expression of key
regulatory proteins in the intrinsic apoptotic pathway. The compound upregulates the tumor
suppressor protein p53 and the pro-apoptotic protein Bax, while simultaneously downregulating
the anti-apoptotic protein Bcl-2.[1][2] This shift in the Bax/Bcl-2 ratio leads to mitochondrial
dysfunction and the subsequent activation of caspase-3 and caspase-7, which are executioner
caspases that drive the final stages of apoptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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